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Compound of Interest

Compound Name: trans-Stilbene-D12

Cat. No.: B578957

In-Depth Technical Guide: trans-Stilbene-D12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,
synthesis, and applications of trans-Stilbene-D12, a deuterated analogue of trans-stilbene.
This compound is of significant interest for its use as an internal standard in quantitative
analysis and as a scintillator for fast neutron detection.

Core Molecular Data

trans-Stilbene-D12 is a stable, isotopically labeled form of trans-stilbene where all twelve
hydrogen atoms have been replaced by deuterium. This substitution results in a significant
increase in molecular weight, which is crucial for its application as an internal standard in mass
spectrometry-based quantification.

Quantitative Data Summary
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Property Value

Chemical Formula C14D12

Molecular Weight 192.32 g/mol [1][2][3]
CAS Number 16341-52-9[1]
Isotopic Purity >98 atom % D
Chemical Purity >98%[4]

1,2,3,4,5-pentadeuterio-6-[(E)-1,2-dideuterio-2-
(2,3,4,5,6-pentadeuteriophenyl)ethenyllbenzene

IUPAC Name

Experimental Protocols
Synthesis of trans-Stilbene-D12

The synthesis of trans-Stilbene-D12 can be achieved via a Wittig reaction, a widely used
method for forming carbon-carbon double bonds.[5] A general procedure is outlined below:

o Preparation of the Phosphonium Salt: A deuterated benzyl halide (e.g., benzyl-d7 bromide) is
reacted with triphenylphosphine in an appropriate solvent (e.g., toluene) to form the
corresponding deuterated benzyltriphenylphosphonium halide.

¢ Ylide Formation: The phosphonium salt is then deprotonated using a strong base, such as n-
butyllithium, in an anhydrous solvent like tetrahydrofuran (THF) under an inert atmosphere to
form the phosphorus ylide.

o Wittig Reaction: The deuterated ylide is reacted with a deuterated benzaldehyde (e.g.,
benzaldehyde-d6). The reaction mixture is typically stirred at room temperature and then
refluxed to ensure completion.

« Purification: The resulting trans-Stilbene-D12 is isolated and purified from the reaction
mixture, often alongside the cis-isomer and triphenylphosphine oxide byproduct. Purification
is commonly achieved through techniques such as flash column chromatography or
recrystallization.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.osti.gov/servlets/purl/1466909
https://www.researchgate.net/publication/352505377_Characterization_of_stilbene-d12_for_neutron_spectroscopy_without_time_of_flight
https://researchportal.hw.ac.uk/files/51228795/dSB_characterization_1_.pdf
https://www.osti.gov/servlets/purl/1466909
https://experts.illinois.edu/en/publications/characterization-of-stilbene-dsub12sub-for-neutron-spectroscopy-w/
https://www.benchchem.com/product/b578957?utm_src=pdf-body
https://www.benchchem.com/product/b578957?utm_src=pdf-body
https://refubium.fu-berlin.de/bitstream/handle/fub188/6371/04_3-Syntheses.pdf?sequence=5
https://www.benchchem.com/product/b578957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A specific synthesis of deuterated stilbene has been reported using a styrene metathesis
reaction with a Grubbs' catalyst, starting from commercially available deuterated styrene.[1]

Application in Fast Neutron Detection

trans-Stilbene-D12 single crystals are utilized as scintillators for fast neutron detection and
spectroscopy.[1][4][6] The replacement of hydrogen with deuterium alters the scintillator's
response to neutron interactions, enabling the determination of neutron energy without the
need for time-of-flight measurements.[2][3][4][6]

A typical experimental setup involves:

o Crystal Preparation: A high-quality single crystal of trans-Stilbene-D12 is grown from a
solution.[1]

o Detector Assembly: The crystal is coupled to a light-sensing device, such as a
photomultiplier tube (PMT).

e Irradiation: The detector is exposed to a source of fast neutrons.

 Signal Acquisition: The interaction of neutrons with the deuterated crystal produces
scintillations (flashes of light), which are detected by the PMT and converted into electrical
pulses.

o Pulse Shape Discrimination (PSD): The shape of the electrical pulses is analyzed to
distinguish between neutron-induced events and gamma-ray interactions.[3]

e Energy Spectrum Unfolding: The light output spectrum from the neutron events is then
"unfolded" to determine the energy spectrum of the incident neutrons.[2][3]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for using trans-Stilbene-D12 as an
internal standard in a quantitative mass spectrometry experiment.
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Caption: Workflow for quantitative analysis using trans-Stilbene-D12 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578957#trans-stilbene-d12-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b578957?utm_src=pdf-custom-synthesis
https://www.osti.gov/servlets/purl/1466909
https://www.researchgate.net/publication/352505377_Characterization_of_stilbene-d12_for_neutron_spectroscopy_without_time_of_flight
https://researchportal.hw.ac.uk/files/51228795/dSB_characterization_1_.pdf
https://experts.illinois.edu/en/publications/characterization-of-stilbene-dsub12sub-for-neutron-spectroscopy-w/
https://refubium.fu-berlin.de/bitstream/handle/fub188/6371/04_3-Syntheses.pdf?sequence=5
https://www.researchgate.net/publication/325302985_Solution_growth_of_a_deuterated_trans_-stilbene_crystal_for_fast_neutron_detection
https://www.benchchem.com/product/b578957#trans-stilbene-d12-molecular-weight-and-formula
https://www.benchchem.com/product/b578957#trans-stilbene-d12-molecular-weight-and-formula
https://www.benchchem.com/product/b578957#trans-stilbene-d12-molecular-weight-and-formula
https://www.benchchem.com/product/b578957#trans-stilbene-d12-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b578957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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